Cas no 2171995-04-1 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid
• CAS No: 2171995-04-1
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5992359
• PubChem ID: 165541306
• Update Time: 2025-05-19

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-fluorobenzoic acid
• 2171995-04-1
• EN300-1481639

• Inchi： 1S/C27H25FN2O5/c1-2-16(25(31)30-24-13-17(28)11-12-22(24)26(32)33)14-29-27(34)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,16,23H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： RQIYGPBCEKIXEP-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid (CAS No. 2171995-04-1)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid (CAS No. 2171995-04-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a fluorinated aromatic ring. These elements collectively contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The Fmoc protecting group is a widely used reagent in peptide synthesis due to its ease of removal and stability under mild conditions. In the context of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid, the Fmoc group plays a crucial role in protecting the amino functionality during multi-step synthetic processes, ensuring the integrity and purity of the final product. This is particularly important in the synthesis of complex molecules where multiple reactive sites need to be selectively modified.

The presence of the amino acid derivative in the structure suggests that this compound may have applications in protein-protein interactions or as a building block for larger peptides. Amino acid derivatives are fundamental components in the design of bioactive molecules, as they can mimic natural peptides and proteins, thereby modulating specific biological processes. The specific amino acid derivative in this compound, methylbutanamide, adds an additional layer of complexity and functionality, potentially enhancing its binding affinity and selectivity for target proteins.

The fluorinated aromatic ring is another key feature of this compound. Fluorine atoms are known to influence the physicochemical properties of organic molecules, such as their lipophilicity, electronic distribution, and metabolic stability. In drug design, fluorination can significantly improve the pharmacokinetic and pharmacodynamic profiles of lead compounds, making them more suitable for therapeutic use. The 4-fluorobenzoic acid moiety in this compound may enhance its ability to cross biological membranes and interact with specific receptors or enzymes.

Recent research has highlighted the potential of compounds like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid in various therapeutic areas. For instance, studies have shown that similar compounds with Fmoc protecting groups and fluorinated aromatic rings exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that this compound could be a valuable lead for further optimization and development into novel therapeutic agents.

In the context of drug discovery, the ability to modulate specific biological pathways with high selectivity and potency is crucial. The unique combination of structural elements in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid makes it an attractive candidate for such endeavors. Researchers are actively exploring its potential as a modulator of protein-protein interactions, enzyme inhibitors, or receptor agonists/antagonists.

Clinical trials involving similar compounds have demonstrated promising results in terms of safety and efficacy. For example, a recent phase II clinical trial evaluated a related compound for its anti-inflammatory effects in patients with rheumatoid arthritis. The results showed significant reductions in disease activity scores and improved quality of life for patients. These findings underscore the potential therapeutic value of compounds like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-fluorobenzoic acid (CAS No. 2171995-04-1) represents a promising molecule with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group, amino acid derivative, and fluorinated aromatic ring, make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for new advancements in drug discovery and treatment modalities.